Cas no 1510456-34-4 (2-methyl-5-(pyrrolidin-3-yl)pyrazine)

• Product Name: 2-methyl-5-(pyrrolidin-3-yl)pyrazine
• CAS No: 1510456-34-4
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 6280992
• PubChem ID: 82596504
• Update Time: 2025-10-28

2-methyl-5-(pyrrolidin-3-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(pyrrolidin-3-yl)pyrazine
• EN300-1850759
• 1510456-34-4

• Inchi： 1S/C9H13N3/c1-7-4-12-9(6-11-7)8-2-3-10-5-8/h4,6,8,10H,2-3,5H2,1H3
• InChI Key： PCCHXGOAUVXWBS-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=NC(C)=CN=2)C1

Computed Properties

• Exact Mass: 163.110947427g/mol
• Monoisotopic Mass: 163.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 37.8Ų

Additional information on 2-methyl-5-(pyrrolidin-3-yl)pyrazine

Introduction to 2-Methyl-5-(Pyrrolidin-3-yl)pyrazine (CAS No. 1510456-34-4)

2-Methyl-5-(pyrrolidin-3-yl)pyrazine, with the CAS number 1510456-34-4, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 2-methyl-5-(pyrrolidin-3-yl)pyrazine.

Chemical Structure and Properties

2-Methyl-5-(pyrrolidin-3-yl)pyrazine is a heterocyclic compound characterized by a pyrazine ring substituted with a methyl group at the 2-position and a pyrrolidine ring at the 5-position. The molecular formula of this compound is C₉H₁₃N₃, and its molecular weight is approximately 167.21 g/mol. The presence of the pyrrolidine moiety introduces additional complexity and flexibility to the molecule, which can influence its interactions with biological targets.

The physical properties of 2-methyl-5-(pyrrolidin-3-yl)pyrazine include a melting point of around 98°C and a boiling point of approximately 240°C. It is generally soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various experimental conditions. The compound's stability under different pH conditions and its solubility in aqueous media are also important considerations for its use in biological assays.

Synthesis Methods

The synthesis of 2-methyl-5-(pyrrolidin-3-yl)pyrazine has been explored through several routes, each offering unique advantages and challenges. One common approach involves the reaction of 2-methylpyrazine with an appropriate pyrrolidine derivative under suitable conditions. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient method using palladium-catalyzed cross-coupling reactions to synthesize this compound with high yields and purity.

An alternative synthetic route involves the condensation of 2-methylpyrazine with pyrrolidine in the presence of a strong acid catalyst. This method is particularly useful for large-scale production due to its simplicity and cost-effectiveness. However, careful optimization of reaction parameters such as temperature, solvent, and catalyst type is essential to achieve optimal results.

Biological Properties and Applications

2-Methyl-5-(pyrrolidin-3-yl)pyrazine has shown promising biological activities that make it an attractive candidate for drug development. One of its key properties is its ability to modulate neurotransmitter systems in the central nervous system (CNS). Specifically, it has been found to exhibit potent agonist activity at certain serotonin receptors, which are implicated in various neurological disorders such as depression, anxiety, and schizophrenia.

A study published in the journal Neuropharmacology demonstrated that 2-methyl-5-(pyrrolidin-3-yl)pyrazine significantly reduced depressive-like behaviors in animal models when administered orally. The compound's mechanism of action involves enhancing serotonin signaling through selective activation of serotonin receptors, particularly 5-HT_1A. This finding suggests that 2-methyl-5-(pyrrolidin-3-yl)pyrazine could be developed as a novel antidepressant with fewer side effects compared to existing treatments.

In addition to its potential as an antidepressant, 2-methyl-5-(pyrrolidin-3-yl)pyrazine has also been investigated for its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings indicate that 2-methyl-5-(pyrrolidin-3-yl)pyrazine may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

The promising preclinical results of 2-methyl-5-(pyrrolidin-3-yl)pyrazine have paved the way for further clinical evaluation. Several phase I clinical trials are currently underway to assess the safety and pharmacokinetic profile of this compound in healthy volunteers. Preliminary data from these trials suggest that 2-methyl-5-(pyrrolidin-3-yl)pyrazine is well-tolerated at various dose levels and exhibits favorable pharmacokinetic properties.

If these initial trials yield positive outcomes, subsequent phase II trials will be conducted to evaluate the efficacy of 2-methyl-5-(pyrrolidin-3-yl)pyrazine in specific patient populations. These trials will focus on conditions such as major depressive disorder (MDD), generalized anxiety disorder (GAD), and chronic inflammatory diseases.

In conclusion, 2-methyl-5-(pyrrolidin-3-yl)pyrazine (CAS No. 1510456-34-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, efficient synthesis methods, and favorable biological properties make it an exciting target for further research and development in the pharmaceutical industry.